Cas no 1260229-19-3 (Ginsenoside Re1)

Ginsenoside Re1 Properties

Names and Identifiers

• Ginsenoside Re1

• InChIKey： HSWQDHUTVOHOTR-UHFFFAOYSA-N
• Inchi： 1S/C48O19/c1-21(2)10-9-13-48(8,67-43-38(61)39(33(56)27(20-51)65-43)66-42-37(60)35(58)32(55)26(19-50)64-42)22-11-15-46(6)30(22)23(52)16-28-45(5)14-12-29(53)44(3,4)40(45)24(17-47(28,46)7)62-41-36(59)34(57)31(54)25(18-49)63-41
• SMILES： [C]/C(=[C]/[C][C]C([C]1[C]2[C]([C][C]3C(C2([C])[C][C]1)([C])[C][C](O[C]1[C]([O])[C]([O])[C]([O])[C]([C][O])O1)[C]1C3([C][C][C](C1([C])[C])[O])[C])[O])(O[C]1[C]([O])[C](O[C]2[C]([O])[C]([O])[C]([O])[C]([C][O])O2)[C]([O])[C]([C][O])O1)[C])/[C] |^1:0,2,6,7,8,10,13,16,18,20,21,22,23,24,25,26,27,29,31,35,37,38,39,40,41,43,44,45,46,48,49,50,51,52,53,54,55,57,59,60,61,63,65,66,^4:3,4,9,14,15,17,28,33,34,56,62|

Experimental Properties

• Boiling Point: 1050.5±65.0 °C(Predicted)
• pka: 12.73±0.70(Predicted)
• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)